1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole

• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 1-(4-ethoxy-3-methylphenyl)sulfonyl-2,3-dihydroindole
• InChI: InChI=1S/C17H19NO3S/c1-3-21-17-9-8-15(12-13(17)2)22(19,20)18-11-10-14-6-4-5-7-16(14)18/h4-9,12H,3,10-11H2,1-2H3
• InChI Key: QSEDCERMDDWXOB-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC3=CC=CC=C32)C

Description

1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole, also known as EMD-57283, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in drug development. This compound belongs to the class of indole derivatives, which have been found to possess various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. In addition, 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole has been found to reduce the production of pro-inflammatory cytokines and inhibit the replication of the influenza virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole is its potent anti-cancer activity against a variety of cancer cell lines. It also exhibits anti-inflammatory and anti-viral activity, making it a versatile compound for research. However, one of the limitations of 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole is its relatively complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several potential future directions for research on 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their efficacy. Another potential direction is the development of 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole derivatives with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole and its potential applications in the treatment of various diseases.

Synthesis Methods

1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole can be synthesized using a multi-step procedure starting from commercially available starting materials. The synthesis starts with the reaction of 4-ethoxy-3-methylbenzenesulfonyl chloride with 2,3-dihydroindole in the presence of a base such as triethylamine. The resulting intermediate is then subjected to a series of reactions involving reduction, oxidation, and cyclization to yield the final product 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole.

Scientific Research Applications

1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole has been found to exhibit potent activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, 1-(4-ethoxy-3-methylbenzenesulfonyl)-2,3-dihydro-1H-indole has been found to have anti-viral activity against the influenza virus.